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Compound of Interest

Compound Name: Epilactose

Cat. No.: B123685 Get Quote

This document provides essential safety and logistical guidance for the handling and disposal

of Epilactose in a laboratory setting. The following procedures are designed to minimize risk

and ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Assessment
Epilactose is a disaccharide that exists as a fine, white to pale yellow crystalline powder.[1]

While it is a valuable compound for research, it presents specific hazards that must be

managed through proper handling and personal protective equipment. The primary risks are

associated with ingestion and environmental release.[2]

Summary of Hazards: Based on the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, Epilactose is classified as follows.[2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[2]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[2]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[2]

Physical & Chemical Properties:
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Appearance: Solid, fine powder.[2]

Stability: Stable under recommended storage conditions.[2]

Incompatibilities: Strong acids/alkalis, strong oxidizing/reducing agents.[2]

Hazardous Decomposition: Under fire conditions, may decompose and emit toxic fumes.[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through inhalation, skin contact,

eye contact, and ingestion.[2][3] The following table outlines the minimum PPE requirements

for handling Epilactose powder.
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Body Part Required PPE
Specifications & Best
Practices

Eyes / Face

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must be ANSI compliant.[4] If

there is a significant risk of

splashing, a face shield should

be worn in addition to goggles.

[5]

Skin / Body Chemical-Resistant Gloves

No specific glove material is

cited for Epilactose; however,

nitrile gloves are a common

and effective choice for

handling fine chemical

powders.[6] Always check for

tears or holes before use.

Laboratory Coat

Must be appropriately sized

and fully buttoned.[4] Sleeves

should be of sufficient length to

protect the arms.

Long Pants & Closed-Toe

Shoes

Provides a barrier against

accidental spills. Do not wear

sandals or open-toed shoes in

the laboratory.[7]

Respiratory
Engineering Controls (Fume

Hood / Ventilated Enclosure)

All handling of Epilactose

powder that may generate dust

must be performed in a

certified chemical fume hood

or a powder weighing station

to minimize inhalation risk.[8]

[9]

Respirator (If necessary) If engineering controls are not

sufficient to control airborne

dust, a NIOSH-approved

respirator may be required.[10]

Use should be part of a
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comprehensive respiratory

protection program.

Operational Plan: Handling Procedures
Adherence to a strict operational workflow is critical for safety. The following step-by-step guide

covers the key stages of working with Epilactose.

Step 1: Preparation

Designate Area: Cordon off and label a specific area for handling Epilactose.[8]

Prepare Surface: Cover the work surface (preferably within a fume hood) with absorbent

bench paper to contain any potential spills.[8]

Assemble Equipment: Gather all necessary equipment, including spatulas, weigh boats,

containers, and waste bags, and place them inside the fume hood or ventilated enclosure.

Verify Engineering Controls: Ensure the chemical fume hood or powder weighing station is

functioning correctly before beginning work.[4]

Step 2: Weighing and Handling

Work Within Enclosure: Perform all transfers and weighing of Epilactose powder inside the

designated engineering control (e.g., fume hood) to prevent the generation of airborne dust.

[9]

Minimize Dust: Handle the powder gently. Avoid scooping or pouring quickly, which can

create dust clouds. Use weigh boats to minimize spillage.[8]

Keep Containers Closed: When not in use, ensure the primary container of Epilactose is

tightly sealed.[2][7]

Step 3: Post-Handling and Cleanup

Decontaminate: Wipe down all surfaces, spatulas, and equipment used with a damp cloth.

Dispose of the cloth as hazardous waste.
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Remove PPE: Remove gloves and lab coat before leaving the designated work area. Wash

hands thoroughly with soap and water after handling the chemical.[2]

Label and Store: Ensure the Epilactose container is properly labeled and stored according

to safety guidelines (cool, well-ventilated area at -20°C).[2]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Workflow for the safe handling of Epilactose.
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Disposal Plan
Due to its classification as very toxic to aquatic life, Epilactose and any materials contaminated

with it must be disposed of as hazardous waste.[2] Do not dispose of Epilactose down the

drain or in regular trash.

Step-by-Step Disposal Procedure:

Collect Waste: Collect all waste materials, including unused Epilactose, contaminated weigh

boats, gloves, bench paper, and cleaning materials, in a designated and clearly labeled

hazardous waste container.

Segregate: Keep Epilactose waste separate from other incompatible chemical waste

streams.

Spill Management: In case of a spill, collect the spillage using an absorbent material.[2]

Place the contaminated material into the hazardous waste container.

Arrange for Pickup: Dispose of the contents and the container through an approved waste

disposal plant or your institution's environmental health and safety (EHS) office.[2] Follow all

local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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